Cas no 916210-25-8 (tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate
• CAS No: 916210-25-8
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 5847996
• PubChem ID: 59462110
• Update Time: 2025-10-18

tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4252259
• tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate
• SCHEMBL8252977
• AKOS013100561
• 916210-25-8

• Inchi： 1S/C12H18N2O4S/c1-12(2,3)18-11(15)14-8-9-5-4-6-10(7-9)19(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)(H2,13,16,17)
• InChI Key： NMACNKFQWKFDCZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CNC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 286.09872823g/mol
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate (CAS No. 916210-25-8)

tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate, with the CAS number 916210-25-8, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butyl carbamate group with a 3-sulfamoylphenyl moiety, making it a valuable intermediate in drug discovery. Researchers and chemists frequently search for tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate synthesis, 916210-25-8 applications, and carbamate derivatives in medicine, reflecting its growing relevance in modern chemistry.

The compound’s structural attributes, such as the sulfamoyl group and carbamate linkage, contribute to its versatility in designing bioactive molecules. Recent trends highlight its potential in targeting enzyme inhibition and receptor modulation, aligning with the rising demand for small-molecule therapeutics. Users often inquire about tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate solubility and stability under various conditions, underscoring the need for detailed physicochemical data. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, ensuring purity for research applications.

In the context of green chemistry, tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate has garnered attention for its role in sustainable synthesis routes. Innovations such as catalyst-free reactions and solvent minimization are being explored to enhance its production efficiency. Queries like eco-friendly synthesis of 916210-25-8 and scalability of carbamate intermediates dominate discussions, reflecting industry shifts toward environmentally conscious practices. Additionally, its compatibility with parallel synthesis techniques makes it a candidate for high-throughput screening in drug development.

The pharmacological potential of tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate is another focal point, particularly in central nervous system (CNS) drug design. Its sulfonamide functionality is associated with blood-brain barrier permeability, a critical factor for neurotherapeutic agents. Searches for CAS 916210-25-8 in neurology and sulfamoylphenyl derivatives as CNS targets highlight this niche. Furthermore, computational studies using molecular docking and QSAR models are increasingly applied to predict its interactions with biological targets, streamlining early-stage research.

From a commercial perspective, tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate is available through specialized suppliers, with pricing and bulk availability being common search terms. Quality benchmarks such as ≥98% purity and certificates of analysis (CoA) are essential for procurement. The compound’s shelf life and storage recommendations (e.g., desiccated, low-temperature conditions) are frequently queried, emphasizing the importance of proper handling to maintain integrity.

In summary, tert-butyl N-[(3-sulfamoylphenyl)methyl]carbamate (CAS 916210-25-8) bridges multiple disciplines, from synthetic chemistry to biomedical research. Its adaptability to cutting-edge methodologies and alignment with industry trends ensure its continued prominence. For researchers seeking high-quality intermediates or exploring novel therapeutic scaffolds, this compound offers a robust foundation for innovation.